Cas no 2228490-07-9 (5-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228490-07-9
• MF: C₁₆H₁₉N₃O₅
• MW: 333.339164018631
• CID: 6085095
• PubChem ID: 165825777
• Update Time: 2025-08-05

5-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1874109
• 2228490-07-9
• 5-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C16H19N3O5/c1-16(2,3)24-15(23)18-12-6-5-9(20)7-10(12)13-11(14(21)22)8-17-19(13)4/h5-8,20H,1-4H3,(H,18,23)(H,21,22)
• InChI Key： BXNDAEWDUWUDIA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C1=C(C(=O)O)C=NN1C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 333.13247072g/mol
• Monoisotopic Mass: 333.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų

Additional information on 5-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid: A Comprehensive Overview

5-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is a complex organic compound with the CAS number 2228490-07-9. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a pyrazole ring, a hydroxyl group, and a tert-butoxycarbonyl (Boc) protecting group, which collectively contribute to its versatile reactivity and functionality.

The synthesis of 5-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions, including nucleophilic substitutions, condensations, and protection/deprotection strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

One of the most notable features of this compound is its ability to act as a versatile building block in medicinal chemistry. The hydroxyl group at the 5-position of the phenyl ring allows for further functionalization, enabling the creation of derivatives with diverse biological activities. For instance, researchers have explored its potential as an anti-inflammatory agent by modifying the substituents on the pyrazole ring to enhance bioavailability and target specificity.

Recent studies have also highlighted the role of 5-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid in drug delivery systems. Its carboxylic acid group can be utilized to form amide bonds with biocompatible polymers, creating hybrid materials that exhibit improved drug encapsulation efficiency and controlled release profiles.

In addition to its pharmacological applications, this compound has shown promise in materials science. The pyrazole ring's aromaticity and electron-withdrawing properties make it a valuable component in the development of advanced materials such as conductive polymers and organic semiconductors. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly enhance their electrical conductivity without compromising mechanical stability.

The presence of the tert-butoxycarbonyl (Boc) group in 5-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid provides an additional layer of functionality. This protecting group can be selectively removed under specific conditions, allowing for precise control over the reactivity of the amine group during subsequent chemical transformations. This feature has been exploited in peptide synthesis and combinatorial chemistry to generate libraries of bioactive molecules with high structural diversity.

From an environmental standpoint, the synthesis and application of 5-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid are designed to minimize ecological impact. Green chemistry principles have been integrated into its production processes, including the use of recyclable solvents and energy-efficient reaction conditions.

In conclusion, 5-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No: 2228490-07-9) is a multifaceted compound with extensive applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and functionalization techniques, positions it as a key player in both academic research and industrial innovation.